1-(3-(Furan-2-yl)-2-hydroxy-2-methylpropyl)-3-phenethylurea

• IUPAC Name: 1-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]-3-(2-phenylethyl)urea
• InChI: InChI=1S/C17H22N2O3/c1-17(21,12-15-8-5-11-22-15)13-19-16(20)18-10-9-14-6-3-2-4-7-14/h2-8,11,21H,9-10,12-13H2,1H3,(H2,18,19,20)
• InChI Key: ATHJTHBCJJPCMD-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC=CO1)(CNC(=O)NCCC2=CC=CC=C2)O
• Molecular Formula: C17H22N2O3
• Molecular Weight: 302.37 g/mol

Description

Furan is a five-membered aromatic ring with four carbon atoms and one oxygen atom. Chemical compounds containing such rings are also referred to as furans. Furan is a colorless, flammable, highly volatile liquid with a boiling point close to room temperature. It is soluble in common organic solvents, including alcohol, ether, and acetone, and is slightly soluble in water.

Synthesis Analysis

Furfural, a derivative of furan, can be used in the synthesis of a range of specialized chemical products. Its condensation with nitromethane in a basic medium yields 2-(2-Nitrovinyl) furan. The reaction of urea and thiourea with furfural yields bisimines-1,3-bis[(E)-furan2-yl)methylene]urea, and 1,3-bis[(E)-furan-2-yl)methylene]thiourea respectively. Also, the reaction between acetophenone and furfural (an aldehyde) in a basic medium yields the chalcone: (E)-3-(furan-2-yl)-1-phenylprop-2-ene-1-one.

Molecular Structure Analysis

Furan is a heterocyclic organic compound, consisting of a five-membered aromatic ring with four carbon atoms and one oxygen atom. Chemical compounds containing such rings are also referred to as furans.

Chemical Reactions Analysis

Furan derivatives have been documented as potent anti-microbial agents against gram-positive and gram-negative bacteria, with more potency against the gram-positive strains. The reaction of urea and thiourea with furfural yields bisimines-1,3-bis[(E)-furan2-yl)methylene]urea, and 1,3-bis[(E)-furan-2-yl)methylene]thiourea respectively.

Physical And Chemical Properties Analysis

Furan is a colorless, flammable, highly volatile liquid with a boiling point close to room temperature. It is soluble in common organic solvents, including alcohol, ether, and acetone, and is slightly soluble in water.

Scientific Research Applications

Antimicrobial Activity

• Furan-phenethylurea derivatives have demonstrated promising antimicrobial properties. .
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Urease Inhibition

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Cytotoxic Effects

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Antifungal Evaluation

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Organic Synthesis Strategies

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Safety and Hazards

Furan is a toxic compound and may be carcinogenic in humans. It is recommended to avoid dust formation, avoid breathing mist, gas or vapours, avoid contacting with skin and eye, use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak.

Future Directions

The high therapeutic properties of the furan related drugs have encouraged the medicinal chemists to synthesize a large number of novel chemotherapeutic agents. Furan derivatives have occupied a unique place in the field of medicinal chemistry. The incorporation of the furan nucleus is an important synthetic strategy in drug discovery.